Cas no 1257095-53-6 (N-(2-Methyl-4-nitrophenyl)-4-(trifluoromethyl)benzothioamide)

N-(2-Methyl-4-nitrophenyl)-4-(trifluoromethyl)benzothioamide is a synthetic organic compound with potential applications in medicinal chemistry. This compound exhibits unique structural features that contribute to its distinct chemical and biological properties. Its nitro and trifluoromethyl groups provide high reactivity and selectivity, making it a valuable building block for the synthesis of novel pharmaceutical agents.

N-(2-Methyl-4-nitrophenyl)-4-(trifluoromethyl)benzothioamide structure

1257095-53-6 structure

Product Name:N-(2-Methyl-4-nitrophenyl)-4-(trifluoromethyl)benzothioamide

CAS No:1257095-53-6

MF:C₁₅H₁₁F₃N₂O₂S

MW:340.320252656937

CID:1092927

PubChem ID:72942554

Update Time:2025-06-24

N-(2-Methyl-4-nitrophenyl)-4-(trifluoromethyl)benzothioamide Chemical and Physical Properties

Names and Identifiers

- N-(2-Methyl-4-nitrophenyl)-4-(trifluoromethyl)benzothioamide
- N-(2-methyl-4-nitrophenyl)-4-(trifluoromethyl)benzenecarbothioamide
- 1257095-53-6
- Inchi： 1S/C15H11F3N2O2S/c1-9-8-12(20(21)22)6-7-13(9)19-14(23)10-2-4-11(5-3-10)15(16,17)18/h2-8H,1H3,(H,19,23)
- InChI Key： LZKGFAMYOKMXID-UHFFFAOYSA-N
- SMILES： S=C(C1C=CC(C(F)(F)F)=CC=1)NC1C=CC(=CC=1C)[N+](=O)[O-]

Computed Properties

Exact Mass: 340.04933326g/mol
Monoisotopic Mass: 340.04933326g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 23
Rotatable Bond Count: 5
Complexity: 445
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.4
Topological Polar Surface Area: 89.9Å²

N-(2-Methyl-4-nitrophenyl)-4-(trifluoromethyl)benzothioamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019096191-1g	N-(2-Methyl-4-nitrophenyl)-4-(trifluoromethyl)benzothioamide	1257095-53-6	95%	1g	$400.00	2023-09-03
Chemenu	CM155977-5g	N-(2-methyl-4-nitrophenyl)-4-(trifluoromethyl)benzothioamide	1257095-53-6	95%	5g	$***	2023-04-03
Crysdot LLC	CD12168355-5g	N-(2-Methyl-4-nitrophenyl)-4-(trifluoromethyl)benzothioamide	1257095-53-6	95+%	5g	$856	2024-07-23